Cas no 2171758-32-8 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylpropanamidooxy}acetic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylpropanamidooxy}acetic acid
• CAS No: 2171758-32-8
• MF: C₂₂H₂₄N₂O₇
• MW: 428.435166358948
• CID: 5883503
• PubChem ID: 165558866
• Update Time: 2025-05-22

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylpropanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylpropanamidooxy}acetic acid
• 2171758-32-8
• EN300-1474382
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxy-N-methylpropanamido]oxy}acetic acid

• Inchi： 1S/C22H24N2O7/c1-24(31-13-20(25)26)21(27)19(12-29-2)23-22(28)30-11-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-19H,11-13H2,1-2H3,(H,23,28)(H,25,26)
• InChI Key： WQJVFKMMUZXDIS-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)OCC(=O)O)=O)COC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 428.15835111g/mol
• Monoisotopic Mass: 428.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylpropanamidooxy}acetic acid

Compound CAS No. 2171758-32-8: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylpropanamidooxy}acetic Acid

The compound CAS No. 2171758-32-8, known as 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylpropanamidooxy}acetic acid, is a highly specialized organic molecule with significant applications in the fields of organic synthesis and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxy substituent, and an N-methylpropanamide moiety, all of which contribute to its unique chemical properties.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in stabilizing the molecule during various chemical reactions. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide bond formation, making this compound a valuable tool in drug discovery and development processes.

One of the most recent advancements involving this compound is its application in the synthesis of bioactive molecules with potential therapeutic effects. Researchers have successfully utilized its structure to design and synthesize novel compounds that exhibit promising anti-inflammatory and antioxidant properties.

In addition to its role in organic synthesis, this compound has also found applications in polymer chemistry. The methoxy and N-methylpropanamide groups provide excellent solubility and compatibility with various polymer systems, making it an ideal candidate for developing advanced materials with tailored mechanical and thermal properties.

Recent breakthroughs in green chemistry have further expanded the utility of this compound by enabling its synthesis through environmentally friendly methods. These methods not only reduce the environmental footprint but also enhance the scalability of production processes, making it more accessible for industrial applications.

In conclusion, the compound CAS No. 2171758-32-8, or 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylpropanamidooxy}acetic acid, stands as a testament to the ongoing innovation in chemical synthesis and materials science. Its versatile structure and wide-ranging applications continue to make it an indispensable component in modern research and development efforts.